Cas no 50778-59-1 (Benzoyl chloride, 2,5-bis(2,2,2-trifluoroethoxy)-)

• Product Name: Benzoyl chloride, 2,5-bis(2,2,2-trifluoroethoxy)-
• CAS No: 50778-59-1
• MF: C₁₁H₇ClF₆O₃
• MW: 336.614903688431
• CID: 364083
• PubChem ID: 11427683
• Update Time: 2025-04-19

Benzoyl chloride, 2,5-bis(2,2,2-trifluoroethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 2,5-bis(2,2,2-trifluoroethoxy)-
• 2,5-bis(2,2,2-trifluoroethoxy)benzoyl chloride
• 2,5-di-(2,2,2-trifluoroethoxy)benzoyl chloride
• DTXSID90465604
• 2,5-bis(2,2,2trifluoroethoxy)benzoic acid chloride
• 50778-59-1
• 2,5-bis(2,2,2-trifluoroethoxy)benzoic acid chloride
• SCHEMBL3480459

• Inchi： 1S/C11H7ClF6O3/c12-9(19)7-3-6(20-4-10(13,14)15)1-2-8(7)21-5-11(16,17)18/h1-3H,4-5H2
• InChI Key： UJJXIVQSEUDBLJ-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C=CC=1OCC(F)(F)F)OCC(F)(F)F)=O

Computed Properties

• Exact Mass: 335.99881
• Monoisotopic Mass: 335.9987907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53